Cas no 1259519-93-1 (8-fluoro-2-methylquinolin-3-amine)

8-Fluoro-2-methylquinolin-3-amine is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. The presence of a fluorine atom at the 8-position enhances its electronic properties and metabolic stability, making it a valuable intermediate in drug discovery. The 2-methyl and 3-amine substituents contribute to its structural diversity, enabling further functionalization for targeted synthesis. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in organic transformations. Its well-defined structure and high purity make it suitable for exploratory studies in medicinal chemistry, particularly in the development of bioactive molecules.
8-fluoro-2-methylquinolin-3-amine structure
1259519-93-1 structure
Product Name:8-fluoro-2-methylquinolin-3-amine
CAS No:1259519-93-1
MF:C10H9FN2
MW:176.190265417099
MDL:MFCD20483222
CID:1005587
PubChem ID:59634618
Update Time:2025-05-27

8-fluoro-2-methylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-2-methylquinolin-3-amine
    • W11421
    • SCHEMBL2717498
    • EN300-255558
    • AKOS027255877
    • 1259519-93-1
    • AS-62262
    • IARKJQHRKMYCBU-UHFFFAOYSA-N
    • Z1262690226
    • CS-0037392
    • MFCD20483222
    • SB68536
    • 3-Quinolinamine, 8-fluoro-2-methyl-
    • MDL: MFCD20483222
    • Inchi: 1S/C10H9FN2/c1-6-9(12)5-7-3-2-4-8(11)10(7)13-6/h2-5H,12H2,1H3
    • InChI Key: IARKJQHRKMYCBU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=CC(=C(C)N=C21)N

Computed Properties

  • Exact Mass: 176.075
  • Monoisotopic Mass: 176.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 2

8-fluoro-2-methylquinolin-3-amine Pricemore >>

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